(5-Amino-3-trifluoromethyl-[1,2,4]triazol-1-YL)-acetic acid hydrochloride

• IUPAC Name: 2-[5-amino-3-(trifluoromethyl)-1,2,4-triazol-1-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C5H5F3N4O2.ClH/c6-5(7,8)3-10-4(9)12(11-3)1-2(13)14;/h1H2,(H,13,14)(H2,9,10,11);1H
• InChI Key: HWUVMIWZNBADKL-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)O)N1C(=NC(=N1)C(F)(F)F)N.Cl
• Molecular Formula: C5H6ClF3N4O2
• Molecular Weight: 246.57 g/mol

Description

“(5-Amino-3-trifluoromethyl-[1,2,4]triazol-1-YL)-acetic acid hydrochloride” is a chemical compound with the molecular formula C5H6ClF3N4O2. It is used in proteomics research.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been extensively studied. Various methods have been developed, including chemical and enzymatic methods. A novel, metal-free process for the synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid has been reported, which features an efficient construction of the triazole ring under flow conditions.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered aromatic azole chain, with two carbon and three nitrogen atoms. The molecular weight of this compound is 210.11.

Chemical Reactions Analysis

Triazole compounds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular formula C5H6ClF3N4O2 and molecular weight 210.11.

Mechanism of Action

The mechanism of action of (5-Amino-3-trifluoromethyl-[1,2,4]triazol-1-YL)-acetic acid hydrochloride is not fully understood. It is believed that the trifluoromethyl group of this compound is responsible for its catalytic activity. The trifluoromethyl group is believed to be involved in the formation of a covalent bond between the reactants and the catalyst, which facilitates the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have some effect on the activity of enzymes involved in DNA and RNA synthesis. It has also been shown to have some effect on the activity of certain enzymes involved in the metabolism of carbohydrates.

Advantages and Limitations for Lab Experiments

The advantages of using (5-Amino-3-trifluoromethyl-[1,2,4]triazol-1-YL)-acetic acid hydrochloride in laboratory experiments include its low cost, ease of use, and its ability to catalyze a wide variety of reactions. Its low cost makes it attractive for use in research projects. Its ease of use makes it suitable for use in a variety of laboratory experiments. Its ability to catalyze a wide variety of reactions makes it an attractive reagent for use in synthetic organic chemistry.
The limitations of using this compound in laboratory experiments include its potential to cause toxicity and its potential to cause adverse reactions with other compounds. Its potential to cause toxicity is due to its trifluoromethyl group, which can be toxic if inhaled or ingested. Its potential to cause adverse reactions with other compounds is due to its ability to form covalent bonds with other molecules.

Future Directions

For the use of (5-Amino-3-trifluoromethyl-[1,2,4]triazol-1-YL)-acetic acid hydrochloride include its use in the synthesis of other compounds, its use as a catalyst in other reactions, its use in the synthesis of polymers and pharmaceuticals, and its use in the synthesis of peptides and oligonucleotides. Additionally, further research into the biochemical and physiological effects of this compound may lead to new applications. Further research into the mechanism of action of this compound could lead to the development of more efficient catalysts and improved synthetic methods. Finally, further research into the potential toxicity of this compound could lead to the development of safer and more effective compounds.

Scientific Research Applications

(5-Amino-3-trifluoromethyl-[1,2,4]triazol-1-YL)-acetic acid hydrochloride has been used in a wide variety of scientific research applications. It has been used in the synthesis of polymers, pharmaceuticals, and other molecules. It has also been used as a catalyst in the synthesis of other compounds, as well as in the synthesis of organometallic compounds. This compound has also been used in the synthesis of peptides and oligonucleotides, as well as in the preparation of DNA and RNA.